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Compound of Interest

Compound Name: 5,6-Dimethoxy-2H-indazol-2-ol

CAS No.: 58522-62-6

Cat. No.: B15463649

Get Quote

Part 1: Strategic Significance & Chemical Logic
The "Catechol Bioisostere" Advantage
The 5,6-dimethoxyindazole core is not merely a structural spacer; it is a functional

pharmacophore. In drug design, the 3,4-dimethoxyphenyl (veratrole) group is a common motif

(e.g., in inhibitors of EGFR, VEGFR, and PDE4). However, the benzene ring often lacks the

hydrogen-bond donor/acceptor versatility required for high-affinity binding in the ATP-binding

pocket of kinases.[1]

Replacing the benzene core with an indazole confers two critical advantages:

H-Bonding Vector: The N1-H and N2 lone pair provide a "molecular hook" for hinge-region

binding in kinases, which the simple dimethoxybenzene lacks.[1]

Electronic Tuning: The electron-donating methoxy groups at positions 5 and 6 increase the

electron density of the pyrazole ring, enhancing the basicity of N2 and the nucleophilicity of

N1. This makes the scaffold highly responsive to specific regioselective alkylation conditions.
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Part 2: Synthetic Architecture
Pathway A: The SNAr Cyclization (Preferred)
The most robust, scalable, and "self-validating" route utilizes nucleophilic aromatic substitution

(SNAr) followed by in situ cyclization. This method avoids the unstable diazonium intermediates

of older protocols.

Precursor: 2-Fluoro-4,5-dimethoxybenzaldehyde (commercially available or synthesized from

3,4-dimethoxybenzaldehyde via fluorination).[1]

Step-by-Step Protocol
Reagents: 2-Fluoro-4,5-dimethoxybenzaldehyde (1.0 equiv), Hydrazine hydrate (5.0 equiv),

Ethanol (0.5 M concentration).

Procedure:

Dissolve the aldehyde in ethanol.[1]

Add hydrazine hydrate dropwise at room temperature (exothermic).

Heat to reflux (80 °C) for 4–6 hours.

Mechanism:[1][2][3][4] The hydrazine first forms a hydrazone (detectable by LCMS).[5]

The terminal amine of the hydrazone then attacks the C-F bond (activated by the ortho-

formyl group and the electron-poor nature of the transition state, despite the methoxy

donors) to close the ring.

Workup: Cool to 0 °C. The product, 5,6-dimethoxy-1H-indazole, typically precipitates as a

white/pale yellow solid.[1] Filter, wash with cold ethanol, and dry.

Validation:

H NMR (DMSO-d

): Diagnostic singlet for H-3 around

8.0 ppm.[1] Broad singlet for N-H around
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12.8 ppm.[1] Two singlets for OMe groups (

3.7–3.9 ppm).

Pathway B: The "Widman-Stoermer" Modification
Useful when the fluoro-precursor is unavailable.[1]

Nitration: Treat 3,4-dimethoxybenzaldehyde with HNO

/AcOH to yield 6-nitro-3,4-dimethoxybenzaldehyde.

Reductive Cyclization: Treat with hydrazine and a reducing agent (e.g., Na

S

O

or catalytic hydrogenation). The hydrazine forms the hydrazone, and reduction of the nitro
group to an amine triggers instantaneous cyclization to the indazole.

Visualization: Synthetic Workflow
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Caption: Comparative synthetic routes. The SNAr pathway (bottom) is preferred for scale and

purity.

Part 3: Functionalization & Regioselectivity
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The most critical challenge in indazole chemistry is controlling N1 vs. N2 alkylation.

The Electronic Bias
In 5,6-dimethoxyindazole, the electron-donating methoxy groups push electron density into the

ring.[1]

N1-Alkylation (Thermodynamic): Favored by steric freedom and aromatic stability.[1]

N2-Alkylation (Kinetic): Often competes due to the "alpha-effect" of adjacent nitrogen lone

pairs, but less favored here than in electron-deficient indazoles.[1]

Protocol: Regioselective N1-Alkylation
To exclusively target N1 (e.g., for attaching solubilizing tails or linkers):

Base: Sodium Hydride (NaH, 60% in oil).

Solvent: THF or DMF (anhydrous).

Procedure:

Cool solution of 5,6-dimethoxyindazole to 0 °C.

Add NaH (1.2 equiv). Stir 30 min (deprotonation is visible by gas evolution).

Add alkyl halide (1.1 equiv).[6]

Crucial Step: Maintain 0 °C for 1 hour, then warm to RT.

Why this works: The sodium cation (

) coordinates tightly with N2 and the C3-H (or substituents), shielding N2 and directing the
electrophile to N1.

Protocol: C3-Iodination (The "Magic" Intermediate)
To install a handle for Suzuki couplings (creating libraries):
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Reagents: 5,6-dimethoxyindazole, KOH (3.0 equiv), Iodine (I

, 1.1 equiv).

Solvent: DMF.

Procedure: Stir at RT for 1 hour. Pour into hypo (Na

S

O

) solution.

Product:3-iodo-5,6-dimethoxy-1H-indazole. This is a stable solid ready for Pd-catalyzed

coupling.[1]

Visualization: Regioselectivity Decision Tree
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Caption: Decision tree for maximizing N1-selectivity during alkylation.

Part 4: Data Summary & Applications
Key Building Blocks & Properties
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Compound Name CAS No. Application
Key Spectral
Feature

5,6-Dimethoxy-1H-

indazole
19335-11-6 Core scaffold H3 singlet ~8.0 ppm

3-Iodo-5,6-dimethoxy-

1H-indazole
N/A

Suzuki coupling

partner

Loss of H3 signal;

C C-I shift ~90 ppm

6-Nitro-3,4-

dimethoxybenzaldehy

de

22027-96-9
Precursor (Method B)

[1]

Aldehyde proton

~10.2 ppm

2-Fluoro-4,5-

dimethoxybenzaldehy

de

N/A Precursor (Method A)
F-coupling in

C NMR

*Note: Some specific derivatives may not have widely indexed CAS numbers but are standard

intermediates.[1]

Medicinal Chemistry Targets
Kinase Inhibitors: The 5,6-dimethoxy motif mimics the quinazoline core of Gefitinib and

Erlotinib (EGFR inhibitors). Indazole analogs often show improved solubility and different

selectivity profiles against VEGFR and PDGFR.[1]

GPCR Ligands: 5,6-dimethoxyindazoles have been explored as bioisosteres for serotonin (5-

HT) receptor ligands, leveraging the electron-rich ring to mimic the indole of

serotonin/tryptamine.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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